Cas no 123094-68-8 (3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone)

• Product Name: 3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone
• CAS No: 123094-68-8
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1102518
• PubChem ID: 14422783
• Update Time: 2025-10-31

3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone
• EN300-6488958
• 3-amino-7-methyl-7,8-dihydroquinolin-5(6H)-one
• 123094-68-8
• Z1258980376
• SCHEMBL8030862
• 3-amino-7-methyl-5,6,7,8-tetrahydroquinolin-5-one

• Inchi： 1S/C10H12N2O/c1-6-2-9-8(10(13)3-6)4-7(11)5-12-9/h4-6H,2-3,11H2,1H3
• InChI Key： YLCSAESVARRUJI-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(=CN=C2CC(C)C1)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone

Comprehensive Overview of 3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone (CAS No. 123094-68-8)

3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone, with the CAS number 123094-68-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the quinolinone family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The presence of an amino group and a methyl substituent in its structure enhances its potential as a building block for synthesizing more complex molecules.

In recent years, the demand for quinolinone derivatives has surged due to their relevance in addressing modern health challenges. Researchers are particularly interested in compounds like 3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone for their potential role in developing treatments for neurological disorders, inflammation, and microbial infections. These applications align with current trends in precision medicine and the search for novel therapeutic agents.

The synthesis and characterization of CAS 123094-68-8 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-stakes applications like drug discovery. The compound's stability under various conditions also makes it a reliable candidate for further chemical modifications.

One of the most frequently asked questions about 3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone is its solubility and compatibility with other reagents. Studies indicate that it exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. Additionally, its compatibility with common coupling agents makes it valuable for peptide synthesis and other organic reactions.

From an industrial perspective, CAS 123094-68-8 is often explored for its scalability and cost-effectiveness. Manufacturers are keen on optimizing its production to meet the growing demand from academic and commercial sectors. Innovations in green chemistry have also prompted researchers to develop eco-friendly synthesis routes for this compound, reducing waste and energy consumption.

The versatility of 3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone extends to material science, where it is investigated for its potential in creating fluorescent probes and organic electronic materials. Its unique electronic properties make it a candidate for applications in sensors and optoelectronic devices, aligning with the global push for advanced functional materials.

In summary, 3-amino-7,8-dihydro-7-methyl-5(6H)-Quinolinone (CAS 123094-68-8) is a multifaceted compound with broad applications in pharmaceuticals, organic synthesis, and material science. Its structural features and functional groups make it a valuable asset for researchers tackling some of today's most pressing scientific challenges. As interest in quinolinone derivatives continues to grow, this compound is poised to play a pivotal role in future innovations.